Cas no 1806848-80-5 (5-(Difluoromethyl)-2-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine)

5-(Difluoromethyl)-2-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine is a fluorinated pyridine derivative characterized by its unique substitution pattern, which includes difluoromethyl, fluoro, hydroxy, and trifluoromethyl functional groups. This compound is of interest in agrochemical and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, making it valuable for developing advanced crop protection agents or medicinal compounds. Its structural features also allow for further functionalization, enabling tailored modifications for specific applications. The compound's high purity and well-defined reactivity profile support its use in precision chemical synthesis.

5-(Difluoromethyl)-2-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine structure

1806848-80-5 structure

Product Name:5-(Difluoromethyl)-2-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine

CAS No:1806848-80-5

MF:C₇H₃F₆NO

MW:231.095242738724

CID:4880760

Update Time:2025-06-09

5-(Difluoromethyl)-2-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 5-(Difluoromethyl)-2-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine
- Inchi： 1S/C7H3F6NO/c8-5(9)2-1-3(15)6(10)14-4(2)7(11,12)13/h1,5,15H
- InChI Key： KRRRYTTYXRULCS-UHFFFAOYSA-N
- SMILES： FC(C1=CC(=C(N=C1C(F)(F)F)F)O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 220
XLogP3: 2.5
Topological Polar Surface Area: 33.1

5-(Difluoromethyl)-2-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029037583-250mg	5-(Difluoromethyl)-2-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine	1806848-80-5	95%	250mg	$1,048.60	2022-03-31
Alichem	A029037583-500mg	5-(Difluoromethyl)-2-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine	1806848-80-5	95%	500mg	$1,718.70	2022-03-31
Alichem	A029037583-1g	5-(Difluoromethyl)-2-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine	1806848-80-5	95%	1g	$2,895.00	2022-03-31

5-(Difluoromethyl)-2-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
3. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
4. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
5. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007

Additional information on 5-(Difluoromethyl)-2-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine

Comprehensive Analysis of 5-(Difluoromethyl)-2-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1806848-80-5)

The compound 5-(Difluoromethyl)-2-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1806848-80-5) is a fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical and agrochemical research. Its unique structural features, including the presence of difluoromethyl, fluoro, and trifluoromethyl groups, make it a versatile intermediate for the synthesis of bioactive molecules. This article delves into the properties, applications, and recent advancements related to this compound, while addressing common queries and trends in the scientific community.

One of the most searched questions in the context of fluorinated pyridines is: "What are the applications of 5-(Difluoromethyl)-2-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine in drug discovery?" The answer lies in its ability to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability. Researchers have exploited this compound to develop novel antiviral and anti-inflammatory agents, aligning with the growing demand for treatments targeting emerging diseases. Additionally, its role in agrochemical formulations has been explored, particularly in the design of next-generation pesticides with improved efficacy and environmental safety.

The synthesis of 5-(Difluoromethyl)-2-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine involves multi-step reactions, often starting from commercially available pyridine precursors. A frequently asked question is: "How to optimize the yield of 5-(Difluoromethyl)-2-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine?" Recent studies suggest that the use of catalytic fluorination and selective hydroxylation techniques can significantly enhance the efficiency of the process. These advancements are particularly relevant in the context of green chemistry, a trending topic in the scientific community, as they reduce the reliance on hazardous reagents and minimize waste generation.

Another area of interest is the structural-activity relationship (SAR) of 5-(Difluoromethyl)-2-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine. Researchers are keen to understand how the positioning of fluorine atoms influences the compound's bioactivity. This aligns with the broader trend of computational chemistry and molecular modeling, which are increasingly used to predict the behavior of fluorinated compounds before experimental validation. Such approaches not only accelerate the drug discovery process but also reduce costs, making them highly appealing to pharmaceutical companies.

In the realm of material science, 5-(Difluoromethyl)-2-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine has shown promise as a building block for advanced materials. Its incorporation into liquid crystals and organic semiconductors has been investigated, driven by the demand for high-performance electronic devices. This application is particularly relevant given the surge in interest for flexible electronics and wearable technology, which rely on lightweight and durable materials.

Safety and regulatory considerations are also critical when working with 5-(Difluoromethyl)-2-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine. While the compound is not classified as a hazardous substance, proper handling and storage are essential to ensure workplace safety. This aligns with the increasing emphasis on occupational health and sustainable laboratory practices, which are hot topics in both academic and industrial settings.

In conclusion, 5-(Difluoromethyl)-2-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1806848-80-5) is a multifaceted compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique fluorinated structure and adaptability make it a valuable asset in modern research. By addressing common queries and leveraging trending topics such as green chemistry and computational modeling, this article aims to provide a comprehensive and engaging overview of this remarkable compound.